63-12-7

Benzquinamide

In Stock

• CAS RN:
• 63-12-7

• Formula:
• C₂₂H₃₂N₂O₅

• InChI:
• InChI=1S/C22H32N2O5/c1-6-23(7-2)22(26)17-13-24-9-8-15-10-20(27-4)21(28-5)11-16(15)18(24)12-19(17)29-14(3)25/h10-11,17-19H,6-9,12-13H2,1-5H3

• InChIKey:
• JSZILQVIPPROJI-UHFFFAOYSA-N

• A discontinued antiemetic drug used in post-operative care
  Benzquinamide, also known as benzchinamid or emete-CON, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives. Benzquinamide is a drug which is used to prevent and treat nausea and vomiting associated with anesthesia and surgery, administered intramuscularly or intravenously. Benzquinamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Benzquinamide has been detected in multiple biofluids, such as urine and blood. Within the cell, benzquinamide is primarily located in the membrane (predicted from logP).
  Benzquinamide is a monocarboxylic acid amide. It has a role as an antiemetic, a sedative, a H1-receptor antagonist, a muscarinic antagonist and an antipsychotic agent.
  Benzquinamid...

Methyl 4-iodobicyclo[2.2.1]heptane-1-carboxylate

• CAS RN:
• 123463-12-7

• Formula:
• C9H13IO2

• InChI:
• InChI=1S/C9H13IO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3

• InChIKey:
• PTTJFMDUWQLFIJ-UHFFFAOYSA-N

• Methyl 4-iodobicyclo[2.2.1]heptane-1-carboxylate is a useful research compound. Its molecular formula is C9H13IO2 and its molecular weight is 280.1 g/mol. The purity is usually 95%.

(S)-1-(2,4-Dimethylphenyl)ethanamine

In Stock

• CAS RN:
• 856563-12-7

• Formula:
• C10H15N

• InChI:
• InChI=1S/C10H15N/c1-7-4-5-10(9(3)11)8(2)6-7/h4-6,9H,11H2,1-3H3/t9-/m0/s1

• InChIKey:
• LFJDRMQPKZCUNL-VIFPVBQESA-N

• (S)-1-(2,4-Dimethylphenyl)ethanamine is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usually 95%.

2-Chloro-5,8-dimethylquinoline-3-carbonitrile

In Stock

• CAS RN:
• 351363-12-7

• Formula:
• C12H9ClN2

• InChI:
• InChI=1S/C12H9ClN2/c1-7-3-4-8(2)11-10(7)5-9(6-14)12(13)15-11/h3-5H,1-2H3

• InChIKey:
• SXMZARFPNUVUNV-UHFFFAOYSA-N

• 2-Chloro-5,8-dimethylquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C12H9ClN2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.

4-(4-Isopropylphenoxy)piperidine

Usually In Stock

• CAS RN:
• 893763-12-7

• Formula:
• C14H21NO

• InChI:
• InChI=1S/C14H21NO/c1-11(2)12-3-5-13(6-4-12)16-14-7-9-15-10-8-14/h3-6,11,14-15H,7-10H2,1-2H3

• InChIKey:
• KXXKDDKNUOVVGM-UHFFFAOYSA-N

• 4-(4-Isopropylphenoxy)piperidine is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.

9-(4-methoxyphenyl)-1,7-dimethyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848063-12-7

• Formula:
• C21H25N5O3

• InChI:
• InChI=1S/C21H25N5O3/c1-13(2)10-26-19(27)17-18(23(4)21(26)28)22-20-24(11-14(3)12-25(17)20)15-6-8-16(29-5)9-7-15/h6-9,14H,1,10-12H2,2-5H3

• InChIKey:
• IMFFOJLIMSMFSA-UHFFFAOYSA-N

• 9-(4-methoxyphenyl)-1,7-dimethyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.

6-(3-Bromo-4-fluorophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 929863-12-7

• Formula:
• C14H7BrFN5S

• InChI:
• InChI=1S/C14H7BrFN5S/c15-9-7-8(4-5-10(9)16)13-20-21-12(18-19-14(21)22-13)11-3-1-2-6-17-11/h1-7H

• InChIKey:
• DSMNEEYHEOYQQG-UHFFFAOYSA-N

• 6-(3-Bromo-4-fluorophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C14H7BrFN5S and its molecular weight is 376.21g/mol. The purity is usually 95%.

N-(oxolan-2-ylmethyl)-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 958963-12-7

• Formula:
• C23H22N4O3S

• InChI:
• InChI=1S/C23H22N4O3S/c28-19(24-13-16-9-6-12-30-16)14-31-23-25-18-11-5-4-10-17(18)21-26-20(22(29)27(21)23)15-7-2-1-3-8-15/h1-5,7-8,10-11,16,20H,6,9,12-14H2,(H,24,28)

• InChIKey:
• UAYJMEHJRPATLM-UHFFFAOYSA-N

• N-(oxolan-2-ylmethyl)-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.

(4-Chlorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898763-12-7

• Formula:
• C18H16ClNO

• InChI:
• InChI=1S/C18H16ClNO/c19-16-9-7-14(8-10-16)18(21)17-6-2-1-5-15(17)13-20-11-3-4-12-20/h1-10H,11-13H2

• InChIKey:
• FLEXZJGZLMQTNG-UHFFFAOYSA-N

• (4-Chlorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H16ClNO and its molecular weight is 297.8 g/mol. The purity is usually 95%.

[(1S,4S,5S,6R,9S,10R,12R,14R)-7-(Acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] (2E,4E)-deca-2,4-dienoate

In Stock

• CAS RN:
• 466663-12-7

• Formula:
• C32H44O7

• InChI:
• InChI=1S/C32H44O7/c1-7-8-9-10-11-12-13-14-25(34)39-29-19(2)17-31-20(3)15-24-26(30(24,5)6)23(28(31)36)16-22(18-38-21(4)33)27(35)32(29,31)37/h11-14,16-17,20,23-24,26-27,29,35,37H,7-10,15,18H2,1-6H3/b12-11+,14-13+/t20-,23+,24-,26+,27-,29+,31+,32+/m1/s1

• InChIKey:
• SYXKKJDQNXPUSI-HDJUQUQRSA-N

• [(1S,4S,5S,6R,9S,10R,12R,14R)-7-(Acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] (2E,4E)-deca-2,4-dienoate is a natural product found in Euphorbia kansui with data available.

5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole

In Stock

• CAS RN:
• 2549063-12-7

• Formula:
• C13H17BrN4S

• InChI:
• InChI=1S/C13H17BrN4S/c1-9-13(19-10(2)16-9)8-17-4-11(5-17)6-18-7-12(14)3-15-18/h3,7,11H,4-6,8H2,1-2H3

• InChIKey:
• CBNHDJFYHMSZRA-UHFFFAOYSA-N

• 5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole is a useful research compound. Its molecular formula is C13H17BrN4S and its molecular weight is 341.27 g/mol. The purity is usually 95%.

Ethyl 4-(2-hydroxy-3-isopropoxypropyl)piperazine-1-carboxylate hydrochloride

In Stock

• CAS RN:
• 1179463-12-7

• Formula:
• C13H27ClN2O4

• InChI:
• InChI=1S/C13H26N2O4.ClH/c1-4-18-13(17)15-7-5-14(6-8-15)9-12(16)10-19-11(2)3;/h11-12,16H,4-10H2,1-3H3;1H

• InChIKey:
• FEYCHSBQIKFSBU-UHFFFAOYSA-N

• Ethyl 4-(2-hydroxy-3-isopropoxypropyl)piperazine-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C13H27ClN2O4 and its molecular weight is 310.82. The purity is usually 95%.

3-(Aminomethyl)quinolin-4-amine

In Stock

• CAS RN:
• 1247363-12-7

• Formula:
• C10H11N3

• InChI:
• InChI=1S/C10H11N3/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-4,6H,5,11H2,(H2,12,13)

• InChIKey:
• ZNQQEOBBGCHKCL-UHFFFAOYSA-N

• 3-(Aminomethyl)quinolin-4-amine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.219. The purity is usually 95%.

4-Cyclobutylazepane hydrochloride

In Stock

• CAS RN:
• 2060063-12-7

• Formula:
• C10H20ClN

• InChI:
• InChI=1S/C10H19N.ClH/c1-3-9(4-1)10-5-2-7-11-8-6-10;/h9-11H,1-8H2;1H

• InChIKey:
• BXTHKLMLYBDENB-UHFFFAOYSA-N

• 4-Cyclobutylazepane hydrochloride is a useful research compound. Its molecular formula is C10H20ClN and its molecular weight is 189.72 g/mol. The purity is usually 95%.

6-bromo-4-methoxy-1H-1,3-benzodiazole

In Stock

• CAS RN:
• 1360963-12-7

• Formula:
• C8H7BrN2O

• InChI:
• InChI=1S/C8H7BrN2O/c1-12-7-3-5(9)2-6-8(7)11-4-10-6/h2-4H,1H3,(H,10,11)

• InChIKey:
• POJQRKWNXUKDRM-UHFFFAOYSA-N

• 6-bromo-4-methoxy-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.

4-Bromo-2-(dimethylamino)benzaldehyde

In Stock

• CAS RN:
• 1030863-12-7

• Formula:
• C9H10BrNO

• InChI:
• InChI=1S/C9H10BrNO/c1-11(2)9-5-8(10)4-3-7(9)6-12/h3-6H,1-2H3

• InChIKey:
• ZHCFWLVUTGYLRF-UHFFFAOYSA-N

• 4-Bromo-2-(dimethylamino)benzaldehyde is a useful research compound. Its molecular formula is C9H10BrNO and its molecular weight is 228.089. The purity is usually 95%.

(5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• CAS RN:
• 1784763-12-7; 350-22-1

• Formula:
• C10H6FNOS2

• InChI:
• InChI=1S/C10H6FNOS2/c11-7-4-2-1-3-6(7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)/b8-5+

• InChIKey:
• PPZBKJKFBVRKKK-VMPITWQZSA-N

• (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one is a useful research compound. Its molecular formula is C10H6FNOS2 and its molecular weight is 239.28. The purity is usually 95%.

(1S)-1-(2,4-dimethylphenyl)ethan-1-amine hydrochloride

• CAS RN:
• 1305710-73-9; 856563-12-7

• Formula:
• C10H16ClN

• InChI:
• InChI=1S/C10H15N.ClH/c1-7-4-5-10(9(3)11)8(2)6-7;/h4-6,9H,11H2,1-3H3;1H/t9-;/m0./s1

• InChIKey:
• ZEJOLDFDJBUDBQ-FVGYRXGTSA-N

• (1S)-1-(2,4-dimethylphenyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H16ClN and its molecular weight is 185.7. The purity is usually 95%.